N-[4-(4-morpholinyl)benzylidene]-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-(4-morpholin-4-ylphenyl)-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C13H15N5O/c1-3-13(17-5-7-19-8-6-17)4-2-12(1)9-16-18-10-14-15-11-18/h1-4,9-11H,5-8H2/b16-9+
• InChI Key: MAAPFQLDHRYIPB-CXUHLZMHSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)C=NN3C=NN=C3
• Isomeric SMILES: C1COCCN1C2=CC=C(C=C2)/C=N/N3C=NN=C3
• Molecular Formula: C13H15N5O
• Molecular Weight: 257.29 g/mol

Description

N-[4-(4-morpholinyl)benzylidene]-4H-1,2,4-triazol-4-amine, also known as MTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTA is a member of the triazole family of compounds and is synthesized through a multistep process.

Scientific Research Applications

Antimicrobial Activities

Research has demonstrated the synthesis of new 1,2,4-triazole derivatives, including compounds structurally related to N-[4-(4-morpholinyl)benzylidene]-4H-1,2,4-triazol-4-amine. These compounds have been evaluated for their antimicrobial properties, showing good to moderate activities against various microorganisms. This indicates their potential as templates for developing new antimicrobial agents (Bektaş et al., 2010).

Antitumor Activities

Further research into similar compounds has revealed distinct effective inhibition on the proliferation of cancer cell lines. This highlights the potential therapeutic applications of these triazole derivatives in oncology, suggesting their ability to inhibit cancer cell growth (Lu et al., 2017); (Ji et al., 2018).

Anti-inflammatory and Analgesic Properties

A series of Mannich base derivatives incorporating the triazole moiety have been synthesized and characterized for their anti-inflammatory and analgesic properties. Certain derivatives, particularly those carrying morpholino and N-methylpiperazino residues, showed promising anti-inflammatory and analgesic activities, underscoring the potential of these compounds in the development of new pain management therapies (Sujith et al., 2009).

Catalysis and Chemical Synthesis

The compound and its derivatives have been explored in the context of catalysis and chemical synthesis. For instance, the amination of benzylic pinacol boronates using morpholine demonstrates the utility of such compounds in facilitating chemical reactions, which could have implications for the synthesis of complex molecules (Xu et al., 2022).